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Disclaimer: As of the latest literature survey, there is no specific scientific information available
for "Eupalinolide H" in the context of ferroptosis induction. The following application notes and
protocols are based on the published research for closely related compounds, Eupalinolide A
and Eupalinolide B, which are known to induce ferroptosis. It is hypothesized that the
mechanisms may be similar for other members of the Eupalinolide family.

Introduction

Eupalinolides are a class of sesquiterpene lactones extracted from Eupatorium species, which
have demonstrated a range of pharmacological activities, including anti-inflammatory and anti-
tumor effects. Recent studies have highlighted the potential of Eupalinolide A and Eupalinolide
B to induce a non-apoptotic form of programmed cell death known as ferroptosis in cancer
cells. This makes them valuable research tools for elucidating the molecular pathways
governing ferroptosis and for the development of novel cancer therapeutics.

These application notes provide a comprehensive overview of the use of Eupalinolides
(specifically A and B) as inducers of ferroptosis, detailing the underlying signaling pathways,
guantitative data from cellular assays, and step-by-step experimental protocols.
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Mechanism of Action & Signaling Pathways

Eupalinolide A and B induce ferroptosis through distinct but related mechanisms that culminate
in the iron-dependent accumulation of lethal lipid peroxides.

Eupalinolide A primarily induces ferroptosis in non-small cell lung cancer (NSCLC) cells by
targeting the AMPK/mTOR/SCDL1 signaling pathway.[1][2][3][4][5]

Induction of Reactive Oxygen Species (ROS): Eupalinolide A treatment leads to an increase
in intracellular ROS.

o Activation of AMPK: Elevated ROS levels activate AMP-activated protein kinase (AMPK).

e Inhibition of MTOR and SCD1.: Activated AMPK subsequently inhibits the mammalian target
of rapamycin (MTOR) and downregulates stearoyl-CoA desaturase 1 (SCD1). SCD1 is a key
enzyme in the synthesis of monounsaturated fatty acids, which are less susceptible to lipid
peroxidation.

 Induction of Ferroptosis: The downregulation of SCD1 leads to an increase in
polyunsaturated fatty acids in cellular membranes, which are prone to lipid peroxidation,
thereby triggering ferroptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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